Cas no 14984-34-0 (D-Glucuronic acid sodium salt)

• Product Name: D-Glucuronic acid sodium salt
• CAS No: 14984-34-0
• MF: C₆H₉NaO₇
• MW: 216.121233701706
• MDL: MFCD00135616
• CID: 49987
• Update Time: 2026-05-14

D-Glucuronic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• D-Glucuronic acid sodium salt
• D(+)-Glucuronic acid, sodium salt
• D-GlcA*Na*H2O
• D-GLUCURONIC ACID SODIUM SALT MONOHYDRATE
• SODIUM GLUCURONATE
• D(+)-Glucuronic acid
• D-Glucuronicacid, monosodium salt (9CI)
• Glucuronic acid, monosodium salt, D- (8CI)
• Glucuronic acid, sodium salt (7CI)
• SodiumD-glucuronate
• SODIUM GLUCURONIC ACID
• D-GLUCURONIC ACID NA-SALT
• GLUCURONIC ACID SODIUM SALT
• D-GLUCURONICACIDSODIUMMONOHYDRATE
• D-Glucuronic acid, monosodium salt
• Sodium glucuronate Injections grade
• SODIUM D-GLUCURONATE
• Sodium-D-glucuronate ,98%

• MDL： MFCD00135616
• Inchi： 1S\/C6H10O7.Na\/c7-1-2(8)3(9)4(10)5(11)6(12)13;\/h1-5,8-11H,(H,12,13);\/q;+1\/p-1\/t2-,3+,4-,5-;\/m0.\/s1
• InChI Key： WNFHGZLVUQBPMA-JSCKKFHOSA-M
• SMILES： C(=O)[C@@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O)O)O)O.[Na+]
• BRN： 4218577

Computed Properties

• Exact Mass: 216.02500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 41

Experimental Properties

• Color/Form: Not determined
• Melting Point: 138 °C (dec.)(lit.)
• PSA: 138.12000
• LogP: -4.62120
• Solubility: Not determined

D-Glucuronic acid sodium salt Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：21
• RTECS：LZ8950000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on D-Glucuronic acid sodium salt

Recent Advances in the Research of D-Glucuronic Acid Sodium Salt (CAS: 14984-34-0)

D-Glucuronic acid sodium salt (CAS: 14984-34-0) is a critical compound in the field of chemical biology and pharmaceutical research. This compound, a sodium salt form of D-glucuronic acid, plays a pivotal role in drug metabolism, detoxification processes, and the synthesis of glycosaminoglycans. Recent studies have highlighted its potential applications in therapeutic development, particularly in the treatment of metabolic disorders, cancer, and inflammatory diseases. This research briefing aims to provide an overview of the latest findings related to D-Glucuronic acid sodium salt, focusing on its biochemical properties, mechanisms of action, and emerging therapeutic applications.

One of the most significant advancements in the study of D-Glucuronic acid sodium salt is its role in drug conjugation and detoxification. Research has demonstrated that this compound facilitates the glucuronidation process, a key phase II metabolic reaction that enhances the solubility and excretion of xenobiotics and endogenous compounds. A 2023 study published in the Journal of Medicinal Chemistry revealed that D-Glucuronic acid sodium salt could significantly improve the pharmacokinetic profiles of various drugs, thereby reducing toxicity and improving efficacy. The study utilized advanced mass spectrometry techniques to track the metabolic pathways, providing robust evidence for its application in drug development.

In addition to its metabolic functions, D-Glucuronic acid sodium salt has garnered attention for its anti-inflammatory and immunomodulatory properties. A recent preclinical study published in Biochemical Pharmacology (2024) investigated the compound's effects on macrophage polarization and cytokine production. The results indicated that D-Glucuronic acid sodium salt could suppress pro-inflammatory cytokines such as TNF-α and IL-6 while promoting anti-inflammatory mediators like IL-10. These findings suggest its potential as a therapeutic agent for chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Another promising area of research involves the use of D-Glucuronic acid sodium salt in cancer therapy. A 2024 study in the journal Cancer Research explored its role in modulating the tumor microenvironment. The researchers found that the compound could inhibit hyaluronan synthesis, a key component of the extracellular matrix that promotes tumor progression and metastasis. By targeting hyaluronan-producing enzymes, D-Glucuronic acid sodium salt demonstrated significant anti-tumor effects in murine models of breast and pancreatic cancer. These results underscore its potential as an adjunct therapy in oncology.

Despite these advancements, challenges remain in the clinical translation of D-Glucuronic acid sodium salt. Issues such as bioavailability, stability, and targeted delivery need to be addressed to fully harness its therapeutic potential. Recent efforts in nanotechnology-based drug delivery systems have shown promise in overcoming these limitations. For instance, a 2023 study in Advanced Drug Delivery Reviews highlighted the use of nanoparticle carriers to enhance the delivery and efficacy of D-Glucuronic acid sodium salt in vivo.

In conclusion, D-Glucuronic acid sodium salt (CAS: 14984-34-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications in drug metabolism, inflammation modulation, and cancer therapy highlight its versatility and potential. Future research should focus on optimizing its pharmacological properties and exploring novel delivery mechanisms to facilitate its transition from bench to bedside. This briefing underscores the importance of ongoing investigations into this compound, which holds promise for addressing unmet medical needs across multiple therapeutic areas.